![molecular formula C35H64O6 B1246666 (2S)-2-methyl-4-[12-[(2S,5R)-5-[(1R)-1,6,7-trihydroxytetradecyl]oxolan-2-yl]dodecyl]-2H-furan-5-one](/img/structure/B1246666.png)
(2S)-2-methyl-4-[12-[(2S,5R)-5-[(1R)-1,6,7-trihydroxytetradecyl]oxolan-2-yl]dodecyl]-2H-furan-5-one
Overview
Description
Muricin H is a polyketide.
Scientific Research Applications
Synthesis and Chemical Properties
- (2S)-2-methyl-4-[12-[(2S,5R)-5-[(1R)-1,6,7-trihydroxytetradecyl]oxolan-2-yl]dodecyl]-2H-furan-5-one is involved in complex chemical synthesis processes. For example, its derivatives have been used in asymmetric synthesis of polyketide spiroketals, showcasing high stereo- and enantioselectivity in chemical reactions (Meilert, Pettit, & Vogel, 2004).
Biological and Pharmacological Research
- Some derivatives of this compound have shown potential in cancer cell growth inhibition, as seen in studies involving marine P388 lymphocytic leukemia and human cancer cell lines (Meilert, Pettit, & Vogel, 2004).
Crystallography and Structural Analysis
- Structural analysis of compounds related to (2S)-2-methyl-4-[12-[(2S,5R)-5-[(1R)-1,6,7-trihydroxytetradecyl]oxolan-2-yl]dodecyl]-2H-furan-5-one, such as the compound isolated from Magnolia soulangiana, helps in understanding the molecular configuration and conformation of such complex molecules (Song, Fronczek, & Fischer, 2001).
Material Science and Organic Chemistry
- In material science and organic chemistry, these compounds are used for developing new synthetic routes and methodologies. For instance, they are involved in the stereoselective synthesis of specific bicyclic and tricyclic structures, contributing to advancements in organic synthesis techniques (Gerber & Vogel, 2001).
properties
Product Name |
(2S)-2-methyl-4-[12-[(2S,5R)-5-[(1R)-1,6,7-trihydroxytetradecyl]oxolan-2-yl]dodecyl]-2H-furan-5-one |
|---|---|
Molecular Formula |
C35H64O6 |
Molecular Weight |
580.9 g/mol |
IUPAC Name |
(2S)-2-methyl-4-[12-[(2S,5R)-5-[(1R)-1,6,7-trihydroxytetradecyl]oxolan-2-yl]dodecyl]-2H-furan-5-one |
InChI |
InChI=1S/C35H64O6/c1-3-4-5-12-17-22-31(36)32(37)23-18-19-24-33(38)34-26-25-30(41-34)21-16-14-11-9-7-6-8-10-13-15-20-29-27-28(2)40-35(29)39/h27-28,30-34,36-38H,3-26H2,1-2H3/t28-,30-,31?,32?,33+,34+/m0/s1 |
InChI Key |
LZWAOCORLSBLAU-NNYZDBJVSA-N |
Isomeric SMILES |
CCCCCCCC(C(CCCC[C@H]([C@H]1CC[C@@H](O1)CCCCCCCCCCCCC2=C[C@@H](OC2=O)C)O)O)O |
Canonical SMILES |
CCCCCCCC(C(CCCCC(C1CCC(O1)CCCCCCCCCCCCC2=CC(OC2=O)C)O)O)O |
synonyms |
muricin H |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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